![molecular formula C9H10O3 B121983 Benzyl glycolate CAS No. 30379-58-9](/img/structure/B121983.png)
Benzyl glycolate
Overview
Description
Benzyl glycolate is a benzyl ester of glycolic acid.
Scientific Research Applications
1. Renewable Chemical Production
Benzyl alcohol, a derivative of benzyl glycolate, has been explored in scientific research for its potential in renewable chemical production. A study conducted by Pugh et al. (2015) investigated the de novo biosynthesis of benzyl alcohol from renewable glucose. This process involved the engineering of Escherichia coli to convert glucose into benzyl alcohol using a non-natural pathway, highlighting the potential of this compound derivatives in sustainable chemical manufacturing Pugh et al., 2015.
2. Chemical Synthesis
This compound has been utilized in the field of chemical synthesis. A study by Chandra et al. (2016) demonstrated the catalytic effects of indium salts in the O and S-glycosylation of bromo sugar with this compound, showcasing its role in synthesizing sugar acids that serve as chiral auxiliaries. These compounds hold potential for the synthesis of biologically active compounds Chandra et al., 2016.
3. Asymmetric Alkylation Reactions
The use of this compound in asymmetric alkylation reactions has been explored, particularly in solid-phase reactions. Nguyen and Kim (2009) focused on the asymmetric glycolate alkylation reactions using a 2-imidazolidinone chiral auxiliary, highlighting the potential of this compound in stereoselective chemical synthesis Nguyen & Kim, 2009.
4. Advanced Organic Synthesis Techniques
The role of this compound in advanced organic synthesis techniques has been highlighted in multiple studies. For instance, Bertrand and Wolfe (2006) described a new tandem Wittig Rearrangement/aldol reaction involving O-benzyl or O-allyl glycolate esters. This process is notable for generating complex molecular structures in a single step from simple materials Bertrand & Wolfe, 2006.
5. Catalytic Processes
This compound has been involved in catalytic processes for the synthesis of other chemicals. Boucher-Jacobs and Nicholas (2013) reported on the catalytic deoxydehydration of glycols with benzylic alcohol reductants, a method that allows for efficient conversion of glycols to olefins and demonstrates the versatility of this compound derivatives in catalytic reactions Boucher-Jacobs & Nicholas, 2013.
Mechanism of Action
Target of Action
Benzyl 2-Hydroxyacetate, also known as Benzyl Glycolate, is a chemical compound with the molecular formula C9H10O3
Mode of Action
Like other esters, it may undergo hydrolysis in the presence of water or enzymes, leading to the production of benzyl alcohol and glycolic acid .
Biochemical Pathways
For instance, glycolic acid can enter the glycolysis pathway and be metabolized to produce energy .
Pharmacokinetics
Like other small organic molecules, it is expected to be absorbed in the gastrointestinal tract after oral administration, distributed throughout the body, metabolized primarily in the liver, and excreted in urine .
Result of Action
For instance, glycolic acid is often used in skincare products for its exfoliating properties .
Action Environment
The action, efficacy, and stability of Benzyl 2-Hydroxyacetate can be influenced by various environmental factors such as temperature, pH, and the presence of enzymes. For instance, its hydrolysis to benzyl alcohol and glycolic acid may be accelerated in acidic conditions or in the presence of esterases .
Biochemical Analysis
Biochemical Properties
It is known that proteins, enzymes, and other biomolecules interact with various chemical compounds in complex ways
Temporal Effects in Laboratory Settings
There is currently no available information on the temporal effects of Benzyl 2-hydroxyacetate in laboratory settings . Future studies should investigate the product’s stability, degradation, and any long-term effects on cellular function observed in in vitro or in vivo studies.
Dosage Effects in Animal Models
The effects of different dosages of Benzyl 2-hydroxyacetate in animal models have not been studied
Properties
IUPAC Name |
benzyl 2-hydroxyacetate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10O3/c10-6-9(11)12-7-8-4-2-1-3-5-8/h1-5,10H,6-7H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VPYJBEIOKFRWQZ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)COC(=O)CO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60340075 | |
Record name | Benzyl glycolate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60340075 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
166.17 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
80409-16-1, 30379-58-9 | |
Record name | Benzyl (1)-glycolate | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0080409161 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Benzyl glycolate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60340075 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | benzyl 2-hydroxyacetate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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